Cas no 39969-26-1 (1-Methoxy-4-((4-propylphenyl)ethynyl)benzene)

• Product Name: 1-Methoxy-4-((4-propylphenyl)ethynyl)benzene
• CAS No: 39969-26-1
• MF: C₁₈H₁₈O
• MW: 250.334925174713
• MDL: MFCD04038795
• CID: 55135
• PubChem ID: 22908548
• Update Time: 2025-04-18

1-Methoxy-4-((4-propylphenyl)ethynyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methoxyphenyl)ethynyl-4-propylbenzene
• 1-(2-(4-Methoxyphenyl)ethynyl)-4-propylbenzene
• 1-Methoxy-4-((4-propylphenyl)ethynyl)benzene
• 1-[(4-Methoxyphenyl)ethynyl]-4-n-propylbenzene
• 1-[2-(4-Methoxyphenyl)-1-ethynyl]-4-propylbenzene
• 1-methoxy-4-[2-(4-propylphenyl)ethynyl]benzene
• Benzene, 1-[2-(4-methoxyphenyl)ethynyl]-4-propyl-
• 1-[(4-Methoxyphenyl)ethynyl]-4-propylbenzene
• Benzene, 1-[(4-methoxyphenyl)ethynyl]-4-propyl-
• 1-[2-(4-methoxyphenyl)ethynyl]-4-propylbenzene
• 1-(4-methoxyphenyl)-2-(4-n-propylphenyl)acetylene
• 1-Methoxy-4-[(4-propylphenyl)ethynyl]benzene
• KSC221S0J
• 1-(4-Methoxyphenyl)-2-(4-n-propy
• CS-0152420
• 1-(4-Methoxyphenyl)-2-(4-n-propyl)phenylacetylene
• DS-15525
• FT-0687695
• 1-(4-Methoxyphenyl)Ethynyl-4-n-Propylbenzene
• AKOS015918083
• A873519
• SB66962
• MFCD04038795
• 39969-26-1
• Methyl5-bromo-2-methyl-7-azaindole-3-carboxylate
• SCHEMBL7511210
• DTXSID10628850
• DB-027233
• NPCKVHHCQBJJIS-UHFFFAOYSA-N

• MDL： MFCD04038795
• Inchi： 1S/C18H18O/c1-3-4-15-5-7-16(8-6-15)9-10-17-11-13-18(19-2)14-12-17/h5-8,11-14H,3-4H2,1-2H3
• InChI Key： NPCKVHHCQBJJIS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C#CC2C=CC(=CC=2)CCC)=CC=1

Computed Properties

• Exact Mass: 250.13600
• Monoisotopic Mass: 250.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.05
• Melting Point: 61°C
• Boiling Point: 162-164°C/1mm
• Flash Point: 162-164°C/1mm
• Refractive Index: 1.58
• PSA: 9.23000
• LogP: 4.04750
• Solubility: Not determined

1-Methoxy-4-((4-propylphenyl)ethynyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons